Cas no 2732902-08-6 ((2R)-2-[[4-Amino-5-(4-methoxybenzoyl)-2-thiazolyl](4-fluorophenyl)amino]propanamide)

• Product Name: (2R)-2-[[4-Amino-5-(4-methoxybenzoyl)-2-thiazolyl](4-fluorophenyl)amino]propanamide
• CAS No: 2732902-08-6
• MF: C₂₀H₁₉FN₄O₃S
• MW: 414.45
• CID: 5331962
• PubChem ID: 166792554
• Update Time: 2024-11-08

(2R)-2-[[4-Amino-5-(4-methoxybenzoyl)-2-thiazolyl](4-fluorophenyl)amino]propanamide Chemical and Physical Properties

Names and Identifiers

• BAY 2965501
• SCHEMBL23929520
• NSC847500
• BAY-2965501
• NSC-847500
• 2732902-08-6
• GTPL12625
• BAY2965501
• BDBM668745
• 2-[[4-amino-5-(4-methoxybenzoyl)-2-thiazolyl](4-fluorophenyl)amino]-, (2R)-Propanamide
• EX-A7770
• CS-0693965
• GLXC-27398
• (R)-2-((4-amino-5-(4-methoxybenzoyl)thiazol-2-yl)(4-fluorophenyl)amino)propanamide
• (2R)-2-(N-[4-amino-5-(4-methoxybenzoyl)-1,3-thiazol-2-yl]-4-fluoroanilino)propanamide
• US11964953, Example 62.1
• TS-09643
• HY-153343
• BAY-2965501?
• (2R)-2-[[4-Amino-5-(4-methoxybenzoyl)-2-thiazolyl](4-fluorophenyl)amino]propanamide

• Inchi： 1S/C20H19FN4O3S/c1-11(19(23)27)25(14-7-5-13(21)6-8-14)20-24-18(22)17(29-20)16(26)12-3-9-15(28-2)10-4-12/h3-11H,22H2,1-2H3,(H2,23,27)/t11-/m1/s1
• InChI Key： HSBUVKDEUUJREZ-LLVKDONJSA-N
• SMILES： C1C=C(C=CC=1OC)C(C1SC(N([C@@H](C(N)=O)C)C2C=CC(=CC=2)F)=NC=1N)=O

Computed Properties

• Exact Mass: 414.11618982g/mol
• Monoisotopic Mass: 414.11618982g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 582
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 140Ų